Cas no 130422-70-7 (4-aminotetrahydro-2H-thiopyran-4-carboxamide)

• Product Name: 4-aminotetrahydro-2H-thiopyran-4-carboxamide
• CAS No: 130422-70-7
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 102627
• PubChem ID: 61318192
• Update Time: 2025-04-18

4-aminotetrahydro-2H-thiopyran-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxamide,4-aminotetrahydro-
• 2H-Thiopyran-4-carboxamide,4-aminotetrahydro-(9CI)
• 4-aminotetrahydro-2H-thiopyran-4-carboxamide
• 4-aminothiane-4-carboxamide
• AKOS010572498
• BS-12375
• 130422-70-7

• Inchi： 1S/C6H12N2OS/c7-5(9)6(8)1-3-10-4-2-6/h1-4,8H2,(H2,7,9)
• InChI Key： CVOPGIXOTHYODU-UHFFFAOYSA-N
• SMILES： S1CCC(C(N)=O)(CC1)N

Computed Properties

• Exact Mass: 160.06716
• Monoisotopic Mass: 160.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.4

Experimental Properties

• PSA: 69.11